Cas no 2171287-99-1 (2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid)
2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid
- 2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid
- 2171287-99-1
- EN300-1511335
-
- Inchi: 1S/C27H32N2O6/c1-2-7-24(26(32)29-14-12-18(13-15-29)34-17-25(30)31)28-27(33)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23-24H,2,7,12-17H2,1H3,(H,28,33)(H,30,31)/t24-/m1/s1
- InChI Key: WUTOYHSMMKAZAB-XMMPIXPASA-N
- SMILES: O(CC(=O)O)C1CCN(C([C@@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511335-0.05g |
2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid |
2171287-99-1 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1511335-0.1g |
2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid |
2171287-99-1 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1511335-0.25g |
2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid |
2171287-99-1 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1511335-0.5g |
2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid |
2171287-99-1 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1511335-1.0g |
2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid |
2171287-99-1 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1511335-2.5g |
2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid |
2171287-99-1 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1511335-5.0g |
2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid |
2171287-99-1 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1511335-10.0g |
2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid |
2171287-99-1 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1511335-50mg |
2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid |
2171287-99-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511335-100mg |
2-({1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}oxy)acetic acid |
2171287-99-1 | 100mg |
$2963.0 | 2023-09-27 |
2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid
2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid
The compound with CAS No 2171287-99-1, named 2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.
At its core, this molecule incorporates a piperidine ring, a six-membered cyclic amine, which serves as a central scaffold for various functional groups. The fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, is attached to the piperidine ring via an amino linkage. This arrangement not only enhances the stability of the molecule but also introduces versatility in terms of potential interactions with biological systems.
Recent studies have highlighted the importance of such complex molecules in targeting specific biological pathways. For instance, the Fmoc group has been shown to play a critical role in modulating the pharmacokinetic properties of drugs, such as improving bioavailability and reducing toxicity. Additionally, the presence of a piperidine ring provides a rigid structure that can be exploited for binding to specific protein targets, making this compound a promising candidate for drug design.
The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and peptide bond formations. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is suitable for advanced biological testing. The use of stereochemistry, particularly the (2R) configuration in the pentanoyl group, further underscores the precision required in synthesizing such molecules.
From a biological standpoint, this compound has demonstrated potential in inhibiting key enzymes involved in inflammatory pathways. For example, studies have shown that it can selectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This activity positions it as a potential lead compound for developing novel anti-inflammatory agents.
Moreover, the integration of an acetic acid moiety at one end of the molecule introduces hydrophilic properties, which are essential for drug delivery and absorption. This balance between hydrophobic and hydrophilic regions contributes to the compound's solubility and bioavailability, two critical factors in drug design.
Looking ahead, ongoing research is focused on further elucidating the molecular mechanisms by which this compound interacts with its targets. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to gain deeper insights into its binding modes and selectivity profiles.
In conclusion, 2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid represents a cutting-edge advancement in organic chemistry with significant implications for therapeutic development. Its unique structure, combined with promising biological activities, makes it a focal point for future research and potential clinical applications.
2171287-99-1 (2-({1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)